Cas no 2229614-47-3 (1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexylmethanamine)

1-(3-Bromo-1-methyl-1H-pyrazol-5-yl)cyclohexylmethanamine is a brominated pyrazole derivative featuring a cyclohexylmethanamine substituent. This compound is of interest in synthetic and medicinal chemistry due to its versatile reactivity, particularly in the construction of heterocyclic frameworks. The presence of the bromine atom at the 3-position of the pyrazole ring enhances its utility as a synthetic intermediate, enabling further functionalization via cross-coupling reactions. The cyclohexylmethanamine moiety contributes to its potential as a building block for biologically active molecules, offering opportunities for structural diversification. Its well-defined molecular structure and stability make it suitable for research applications in drug discovery and agrochemical development.
1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexylmethanamine structure
2229614-47-3 structure
Product Name:1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexylmethanamine
CAS No:2229614-47-3
MF:C11H18BrN3
MW:272.184721469879
CID:6443320
PubChem ID:165708701
Update Time:2025-05-23

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexylmethanamine
    • 2229614-47-3
    • [1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexyl]methanamine
    • EN300-1921407
    • Inchi: 1S/C11H18BrN3/c1-15-9(7-10(12)14-15)11(8-13)5-3-2-4-6-11/h7H,2-6,8,13H2,1H3
    • InChI Key: LWOFQNLSRWSQOM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2(CN)CCCCC2)N(C)N=1

Computed Properties

  • Exact Mass: 271.06841g/mol
  • Monoisotopic Mass: 271.06841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.8Ų

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Additional information on 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexylmethanamine

1-(3-Bromo-1-methyl-1H-pyrazol-5-yl)cyclohexylmethanamine

The compound 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexylmethanamine (CAS No. 2229614-47-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrazole ring, a cyclohexane ring, and an amine group. The presence of the bromine atom at the 3-position of the pyrazole ring adds to its reactivity and functional versatility.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the field of oncology. The cyclohexane ring provides structural stability, while the amine group facilitates hydrogen bonding, making it an ideal candidate for drug design. Furthermore, the pyrazole moiety is known for its ability to interact with various biological targets, such as kinases and receptors, which are critical in disease pathways.

One of the most promising applications of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexylmethanamine is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often overexpressed in cancer cells. By targeting these enzymes, this compound has shown potential in inhibiting cancer cell proliferation and inducing apoptosis. Preclinical studies have demonstrated its efficacy in reducing tumor growth in animal models, suggesting its potential as a lead compound for anticancer drug development.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The combination of a rigid pyrazole ring and a flexible cyclohexane ring makes it suitable for use in polymer chemistry. Researchers have explored its ability to act as a building block for constructing advanced materials with tailored properties, such as high thermal stability and mechanical strength.

The synthesis of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexylmethanamine involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the pyrazole ring through condensation reactions, followed by bromination at the 3-position. The final step involves coupling the brominated pyrazole with cyclohexylmethanamine using appropriate coupling agents. This synthesis pathway has been optimized to achieve high yields and purity, ensuring its suitability for both research and industrial applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclohexylmethanamine (CAS No. 2229614-47-3) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play a pivotal role in advancing modern chemistry and medicine.

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